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Compound of Interest

Compound Name: 3,5-Dinitrosalicylhydrazide-15N2
CAS No.: 1346598-09-1
Cat. No.: B583994
Get Quote
. J

Executive Summary

3,5-Dinitrosalicylhydrazide-15N2 (DNSH-15N2) is a stable isotope-labeled standard used
primarily as a reference marker for the veterinary drug Nifursol. While the

label renders it non-radioactive, the parent chemical structure combines energetic nitro groups
with a reactive hydrazide moiety.

Effective disposal requires a protocol that mitigates two primary risks: deflagration of dry
residues (due to the polynitro-aromatic structure) and toxicological exposure.

Immediate Action Required:
+ Do NOT dispose of in general trash or biohazard streams.

e Do NOT attempt bench-top chemical deactivation (e.g., bleach oxidation) due to the risk of
generating unstable chlorinated nitro-compounds.

e Segregate for high-temperature incineration.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b583994#bc-rfq
https://www.benchchem.com/product/b583994/docs?utm_src=pdf-body#proper-disposal-procedures-for-3-5-dinitrosalicylhydrazide-15n2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENGHE

Part 1: Chemical Profile & Hazard Identification[1][2]

To safely dispose of DNSH-15N2, one must understand the functional groups driving its

reactivity.
Feature Description Disposal Implication
No radioactive waste protocols
) ) required. However, clear
Isotope ( Stable, non-radioactive R
_ labeling is vital to prevent false
isotope.[1] o
) alarms regarding "isotope”

waste.

Nitro Groups (-NO2)

Two nitro groups at positions 3
and 5.

Explosion Hazard: Polynitro
compounds can be shock-
sensitive if crystallized to
dryness. Keep wet or in

solution.

Hydrazide (-CONHNH3)

Reducing agent functionality.

Incompatibility: Violent reaction
with strong oxidizers. Forms
hydrazones with

ketones/aldehydes.

Regulatory Status

Nifursol metabolite (Nitrofuran

class).

Treat as a potential carcinogen

and environmental toxin.

Critical Safety Warning: The "Dryness" Risk

Polynitro aromatics, such as DNSH, exhibit increased shock sensitivity when dry.

e Operational Rule: Never allow waste solutions containing DNSH to evaporate to dryness in

ground-glass joints or screw threads. Friction in these areas can trigger detonation.[2]

Part 2: Step-by-Step Disposal Protocol

This protocol utilizes a "Segregate and Incinerate" strategy, which is the industry standard for

energetic organic compounds.

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://isotope.com/
https://www.tcichemicals.com/BE/en/sds/D0850_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Phase 1: Waste Characterization & Segregation

Objective: Prevent chemical incompatibility events in the waste container.
» Select Container: Use an Amber High-Density Polyethylene (HDPE) container.

o Why: Amber protects light-sensitive hydrazides; plastic prevents friction sparks associated
with glass breakage.

e Solvent Compatibility:
o Safe Diluents: Water, Methanol, Acetonitrile, Ethanol.

o Prohibited Mixtures: Do NOT mix with Acetone or MEK (forms insoluble hydrazones), and
strictly avoid Oxidizers (Peroxides, Nitric Acid).

e Labeling:
o Apply a hazardous waste label.[3]

o Mandatory Text: "Non-Radioactive. Contains: 3,5-Dinitrosalicylhydrazide.[4] Hazard: Toxic,
Potential Explosive (if dry)."

Phase 2: Handling & Packaging

Objective: Prepare the substance for transfer to the waste vendor.

e Scenario A: Pure Solid Substance (Excess Standard)

[¢]

Do not dissolve. Keep in the original vial.

[¢]

Place the vial inside a secondary plastic container.

o

Pack the void space with vermiculite (absorbent/cushioning).

o

Seal and label as "Lab Pack - Organic Toxicity/Reactivity."

e Scenario B: Solution Waste (HPLC Effluent/Stock)
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o Ensure pH is neutral to slightly acidic (pH 5-7). High pH (bases) can cause hydrolysis and
gas evolution.

o Pour into the segregated HDPE waste container.

o Leave 10% headspace to accommodate potential thermal expansion.

Phase 3: Regulatory Classification (RCRA)

While DNSH does not have a specific "P" or "U" list code, it must be characterized by its
properties under the Resource Conservation and Recovery Act (RCRA).

 Likely Classification:D003 (Reactivity)

o Justification: Due to the dinitro- functionality, the waste is capable of detonation or
explosive decomposition if subjected to a strong initiating source or if heated under
confinement.

e Secondary Classification:D001 (Ignitability) if dissolved in flammable solvents (MeOH/ACN).

Part 3: Disposal Workflow Diagram

The following diagram outlines the decision logic for disposing of DNSH-15N2, ensuring
separation from incompatible streams.
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Generate DNSH-15N2 Waste

Physical State?

Solid / Pure Standard Liquid / Solution

Do NOT Dissolve.

Keep in Original Vial. Check Solvent Compatibility

Contains Acetone/Ketones

Methanol/Water/ACN or Oxidizers?

Overpack in HDPE with Vermiculite
(Shock Absorption)

Transfer to Amber HDPE
(Leave Headspace)

Segregate into
Reaction-Specific Stream

/
/
/

Labeling: /]
‘Non-Radioactive' / Special Handling
"Toxic' + 'Reactive (D003)' /

Handoff to Waste Vendor
Method: High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and packaging of 3,5-Dinitrosalicylhydrazide-

15N2 waste. Note the critical separation of solid vs. liquid workflows to minimize shock

sensitivity.

Part 4: Emergency Response & Spill Control

In the event of a spill involving DNSH-15N2, standard spill kits are insufficient due to the

potential shock sensitivity of the dry powder.

Evacuate: If a large quantity (>1g solid) is spilled, evacuate the immediate area.

Wet Down: Gently mist the spilled solid with a water/ethanol (50:50) mixture to desensitize it.
Do not pour liquid directly onto the pile to avoid spreading.

Absorption: Cover with a wet inert absorbent (sand or diatomaceous earth). Do NOT use
paper towels or combustible materials.

Collection: Use non-sparking plastic scoops. Place waste into a plastic pail, keep wet, and
seal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. isotope.com [isotope.com]

e 2. tcichemicals.com [tcichemicals.com]
e 3. dtsc.ca.gov [dtsc.ca.gov]

e 4. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for 3,5-
Dinitrosalicylhydrazide-15N2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583994/docs#proper-disposal-procedures-for-3-5-
dinitrosalicylhydrazide-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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